2-tert-butyl-1-nitroanthra-9,10-quinone

• IUPAC Name: 2-tert-butyl-1-nitroanthracene-9,10-dione
• InChI: InChI=1S/C18H15NO4/c1-18(2,3)13-9-8-12-14(15(13)19(22)23)17(21)11-7-5-4-6-10(11)16(12)20/h4-9H,1-3H3
• InChI Key: BBRKBHQVXQHRES-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C2=C(C=C1)C(=O)C3=CC=CC=C3C2=O)[N+](=O)[O-]
• Molecular Formula: C18H15NO4
• Molecular Weight: 309.3 g/mol

Description

2-tert-butyl-1-nitroanthra-9,10-quinone (NQO1) is a synthetic molecule that has been widely used in scientific research due to its unique chemical properties. It is a redox-active compound that can undergo reversible one-electron reduction and oxidation, making it an important tool in studying redox signaling pathways.

Mechanism of Action

2-tert-butyl-1-nitroanthra-9,10-quinone undergoes reversible one-electron reduction and oxidation, making it an important tool in studying redox signaling pathways. It can act as a catalyst in the reduction of quinones and other electrophilic compounds, which can generate ROS. This compound can also reduce ROS, which can protect cells from oxidative stress.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It can induce apoptosis in cancer cells, inhibit the growth of cancer cells, and increase the sensitivity of cancer cells to chemotherapy. This compound can also protect cells from oxidative stress and reduce inflammation. In addition, this compound has been shown to have neuroprotective effects and can improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using 2-tert-butyl-1-nitroanthra-9,10-quinone in lab experiments is its redox-active properties, which make it a versatile tool for studying redox signaling pathways. However, the low yield of this compound and its potential toxicity at high concentrations can be limitations for lab experiments.

Future Directions

There are several future directions for research involving 2-tert-butyl-1-nitroanthra-9,10-quinone. One area of interest is the development of this compound inhibitors as potential anticancer agents. Another area of interest is the role of this compound in neurodegenerative diseases, such as Alzheimer's disease. Additionally, there is potential for the use of this compound as a biomarker for oxidative stress and inflammation.

Synthesis Methods

2-tert-butyl-1-nitroanthra-9,10-quinone can be synthesized through a multi-step process starting from commercially available starting materials. The first step involves the synthesis of 2-tert-butyl-1,4-benzoquinone, which is then converted to 2-tert-butyl-1,4-dihydroquinone. The final step involves the nitration of 2-tert-butyl-1,4-dihydroquinone to yield this compound. The overall yield of this compound is typically low, with a reported yield of around 10%.

Scientific Research Applications

2-tert-butyl-1-nitroanthra-9,10-quinone has been widely used in scientific research as a redox-active compound. It has been used to study redox signaling pathways, oxidative stress, and cellular metabolism. This compound has also been used to investigate the role of reactive oxygen species (ROS) in various diseases, including cancer, neurodegenerative diseases, and cardiovascular diseases.